N-(tert-butoxycarbonyl)-3-imidazol-1-yl-L-alanine

• IUPAC Name: (2S)-3-imidazol-1-yl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C11H17N3O4/c1-11(2,3)18-10(17)13-8(9(15)16)6-14-5-4-12-7-14/h4-5,7-8H,6H2,1-3H3,(H,13,17)(H,15,16)/t8-/m0/s1
• InChI Key: HQKMWDFFFCQCFA-QMMMGPOBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CN1C=CN=C1)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CN1C=CN=C1)C(=O)O
• Molecular Formula: C11H17N3O4
• DSSTOX Substance ID: DTXSID90434234
• Molecular Weight: 255.27 g/mol
• CAS RN: 122225-53-0

Description

“N-(tert-butoxycarbonyl)-3-imidazol-1-yl-L-alanine” is a chemical compound that involves the use of a tert-butyloxycarbonyl (Boc) protecting group. The Boc group is a protecting group used in organic synthesis, particularly for amines. It can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide.

Synthesis Analysis

The synthesis of compounds like “N-(tert-butoxycarbonyl)-3-imidazol-1-yl-L-alanine” often involves the use of Boc-protected amino acids. A mild method for the selective deprotection of the N-Boc group from a structurally diverse set of compounds, encompassing aliphatic, aromatic, and heterocyclic substrates, has been reported using oxalyl chloride in methanol. The reactions take place under room temperature conditions for 1–4 hours with yields up to 90%.

Molecular Structure Analysis

The molecular structure of “N-(tert-butoxycarbonyl)-3-imidazol-1-yl-L-alanine” involves a Boc group attached to an amine. The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide.

Chemical Reactions Analysis

The chemical reactions involving “N-(tert-butoxycarbonyl)-3-imidazol-1-yl-L-alanine” often involve the addition and removal of the Boc protecting group. The Boc group can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol.

Mechanism of Action

The mechanism of action for the deprotection of the N-Boc group involves the electrophilic character of oxalyl chloride. This deprotection strategy has been applied to a hybrid, medicinally active compound FC1, which is a novel dual inhibitor of IDO1 and DNA Pol gamma.

Safety and Hazards

The safety data sheet for a similar compound, N-tert-Butoxycarbonyl-1,6-hexanediamine, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause severe skin burns and eye damage, and may cause respiratory irritation.